Cas no 827031-69-6 (4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-)

4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)- structure
827031-69-6 structure
Product Name:4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-
CAS No:827031-69-6
MF:C15H18ClN3
MW:275.776522159576
CID:686178
PubChem ID:55222384
Update Time:2025-04-19

4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 2-chloro-N-(trans-4-methylcyclohexyl)-
    • SCHEMBL3113485
    • CHEMBL3904548
    • CHEMBL3952073
    • SCHEMBL14296815
    • 827031-68-5
    • SCHEMBL3113629
    • SCHEMBL3113491
    • AKOS006243320
    • 2-Chloro-N-(trans-4-methylcyclohexyl)quinazolin-4-amine
    • SCHEMBL13609673
    • 827031-69-6
    • 2-Chloro-N-(cis-4-methylcyclohexyl)quinazolin-4-amine
    • 2-chloro-N-[(1s,4s)-4-methylcyclohexyl]quinazolin-4-amine
    • 2-chloro-N-[(1r,4r)-4-methylcyclohexyl]quinazolin-4-amine
    • Inchi: 1S/C15H18ClN3/c1-10-6-8-11(9-7-10)17-14-12-4-2-3-5-13(12)18-15(16)19-14/h2-5,10-11H,6-9H2,1H3,(H,17,18,19)
    • InChI Key: RDEIZTBBIHVPGR-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(=N1)NC1CCC(C)CC1

Computed Properties

  • Exact Mass: 275.1189253g/mol
  • Monoisotopic Mass: 275.1189253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.8Ų
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